Cas no 169234-54-2 (Butanoic acid,4-[(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)amino]-4-oxo-)

• Product Name: Butanoic acid,4-[(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)amino]-4-oxo-
• CAS No: 169234-54-2
• MF: C₉H₁₂N₄O₅
• MW: 256.215381622314
• CID: 111148
• PubChem ID: 45118921
• Update Time: 2025-04-18

Butanoic acid,4-[(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)amino]-4-oxo-
• Butanoic acid, 4-[(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)amino]-4-oxo-
• 4-((6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)amino)-4-oxobutanoicacid
• 4-((6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)amino)-4-oxobutanoic acid
• 169234-54-2

• Inchi： 1S/C9H12N4O5/c1-13-8(17)6(7(10)12-9(13)18)11-4(14)2-3-5(15)16/h2-3,10H2,1H3,(H,11,14)(H,12,18)(H,15,16)
• InChI Key： YLMHZNFDBBGZGB-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)NC(N1C)=O)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 256.08086
• Monoisotopic Mass: 256.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142A^2
• XLogP3: -2.4

Experimental Properties

• PSA: 141.83